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Compound of Interest

Compound Name: Ammonium thiocyanate

Cat. No.: B129041 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Ammonium thiocyanate (NH₄SCN), with CAS number 1762-95-4, is a versatile inorganic

compound with a wide range of applications in chemical synthesis, analytical chemistry, and

various industrial processes. This technical guide provides an in-depth overview of its chemical

properties, synthesis, key applications with detailed experimental protocols, and its role as a

disruptor of thyroid hormone signaling.

Chemical and Physical Properties
Ammonium thiocyanate is a colorless, hygroscopic crystalline solid. It is highly soluble in

water, and its dissolution is endothermic. It is also soluble in various organic solvents, including

ethanol and acetone.[1][2] Upon heating, it isomerizes to thiourea, an equilibrium reaction that

is temperature-dependent.[3]

Table 1: Physical and Chemical Properties of Ammonium Thiocyanate
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Property Value References

CAS Number 1762-95-4 [2]

Molecular Formula NH₄SCN [4]

Molecular Weight 76.12 g/mol [5]

Appearance Colorless crystalline solid [4]

Melting Point 149-154 °C [5]

Boiling Point Decomposes at 170 °C [3]

Density 1.305 g/cm³ [6]

Solubility in water 128 g/100 mL at 0 °C [6]

pH (5% aqueous solution) 4.5 - 6.0

Synthesis of Ammonium Thiocyanate
Ammonium thiocyanate is commercially produced by the reaction of carbon disulfide with

aqueous ammonia. This reaction proceeds through an ammonium dithiocarbamate

intermediate, which upon heating, decomposes to ammonium thiocyanate and hydrogen

sulfide.[3]

Reaction Scheme:

CS₂ + 2 NH₃(aq) → [NH₂CS₂]⁻[NH₄]⁺ → NH₄SCN + H₂S

Key Applications and Experimental Protocols
Ammonium thiocyanate serves as a crucial reagent in a variety of chemical transformations

and analytical methods.

Synthesis of Thiourea
Ammonium thiocyanate isomerizes to thiourea upon heating.

Experimental Protocol:
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Place 50 g of ammonium thiocyanate in a round-bottom flask.

Heat the flask in a paraffin bath to a temperature where the mass just remains liquid

(approximately 140-145 °C).[7]

Maintain this temperature for 5-6 hours.[7]

Allow the melt to cool and solidify.

Grind the powdered melt with half its weight of cold water to dissolve any unreacted

ammonium thiocyanate.

Filter the mixture to isolate the crude thiourea.

Recrystallize the residue from hot water to obtain pure thiourea as colorless, silky needles.

The expected yield is approximately 7-8 grams.[7]

Synthesis of Guanidinium Thiocyanate
Guanidinium thiocyanate can be prepared by heating ammonium thiocyanate at a higher

temperature.

Experimental Protocol:

Heat dry ammonium thiocyanate powder to 180 °C.[8]

The ammonium thiocyanate will pyrolyze, leading to the formation of guanidinium

thiocyanate.[8] This method can also be influenced by the presence of substances like river

sand or kaolin, which can affect the decomposition and yield of guanidine.[9][10][11]

Synthesis of 2-Aminothiazole Derivatives
Ammonium thiocyanate is a key reagent in the Hantzsch thiazole synthesis.

Experimental Protocol for the Synthesis of 2-Amino-4-methylthiazole:

This reaction is typically carried out by reacting thiourea (which can be synthesized from

ammonium thiocyanate) with chloroacetone.[12] A more direct approach involves the reaction
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of an alpha-haloketone with a thiocyanate salt.

Suspend 76 g (1 mole) of thiourea in 200 cc of water in a 500-cc flask equipped with a reflux

condenser, dropping funnel, and mechanical stirrer.[12]

With stirring, add 92.5 g (80 cc, 1 mole) of chloroacetone dropwise over 30 minutes. The

reaction is exothermic, and the thiourea will dissolve.[12]

After the addition is complete, cool the reaction mixture.

Add solid sodium hydroxide with cooling to make the solution alkaline.

Separate the upper oily layer and extract the aqueous layer with ether.

Combine the oil and ethereal extracts, dry over solid sodium hydroxide, and filter.

Remove the ether by distillation and distill the remaining oil under reduced pressure to obtain

2-amino-4-methylthiazole. The boiling point is 117–120°/8 mm. The expected yield is 70–

75%.[12]

Synthesis of Thiiranes from Oxiranes
Ammonium thiocyanate can be used to convert oxiranes (epoxides) to thiiranes (episulfides).

Experimental Protocol:

To a mixture of the oxirane (1 mmol) and ammonium thiocyanate (3 mmol) in acetonitrile (5

mL), add a catalytic amount of TiO(OCOCF₃)₂ or TiCl₃(OTf) (0.014–0.08 mmol).[13]

Reflux the mixture for a period ranging from 0.25 to 5.5 hours, monitoring the reaction

progress.[13]

Upon completion, cool the reaction mixture.

Work up the reaction mixture by evaporation of the solvent and purification of the residue by

column chromatography to isolate the thiirane.[13] A solvent- and catalyst-free method has

also been described where the oxirane is heated with ammonium thiocyanate.[14]
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Colorimetric Determination of Iron(III)
Ammonium thiocyanate is widely used for the quantitative analysis of iron(III) ions due to the

formation of an intensely red-colored complex ion, [Fe(SCN)(H₂O)₅]²⁺.[15]

Experimental Protocol:

1. Preparation of Reagents:

Standard Iron(III) Solution (50 ppm Fe³⁺): Prepare a stock solution of iron(III) ammonium
sulfate.[15]
Ammonium Thiocyanate Solution (1 mol/L): Dissolve 76.12 g of ammonium thiocyanate
in distilled water and make up to 1 L.[16][17]

2. Preparation of Standard Solutions:

Prepare a series of standard solutions with known Fe³⁺ concentrations (e.g., 0, 5, 10, 15, 20,
25 ppm) by diluting the standard iron(III) solution with distilled water.[15]

3. Color Development:

To each standard solution and the unknown sample solution, add an equal volume of the 1
mol/L ammonium thiocyanate solution.[15]
Allow the color to develop for a stable period, typically around 15 minutes.[15][17]

4. Measurement:

Measure the absorbance of each solution using a colorimeter at a wavelength of
approximately 480 nm (using a blue filter).[15]

5. Calibration Curve and Analysis:

Plot a graph of absorbance versus the concentration of the standard solutions to create a
calibration curve.
Determine the concentration of iron(III) in the unknown sample by measuring its absorbance
and interpolating from the calibration curve.[15]

Disruption of Thyroid Hormone Signaling
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The thiocyanate ion (SCN⁻) is a known endocrine disruptor that interferes with the normal

functioning of the thyroid gland.[18][19] Its mechanism of action involves the inhibition of key

steps in thyroid hormone synthesis.

Mechanism of Action:

Competitive Inhibition of Iodide Uptake: The thiocyanate ion has a similar ionic radius to the

iodide ion (I⁻). This allows it to compete with iodide for uptake into the thyroid follicular cells

via the sodium-iodide symporter (NIS).[18][20]

Inhibition of Thyroid Peroxidase (TPO): Thiocyanate acts as a competitive substrate for

thyroid peroxidase (TPO), the enzyme responsible for oxidizing iodide to iodine (I₂) and

incorporating it into thyroglobulin, a process known as organification.[21] By inhibiting TPO,

thiocyanate reduces the synthesis of the thyroid hormones thyroxine (T4) and

triiodothyronine (T3).

Disruption of the Hypothalamic-Pituitary-Thyroid (HPT) Axis: The decreased production of T4

and T3 leads to a feedback mechanism that increases the secretion of thyroid-stimulating

hormone (TSH) from the pituitary gland.[20] Chronic stimulation by TSH can lead to

hypertrophy and hyperplasia of the thyroid gland, resulting in goiter.[20]

Signaling Pathway Diagram:
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Caption: Disruption of thyroid hormone synthesis by thiocyanate.
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Safety and Handling
Ammonium thiocyanate is harmful if swallowed, in contact with skin, or if inhaled.[22] It

causes serious eye damage.[10] Contact with acids liberates very toxic gas.[10] It is also

harmful to aquatic life with long-lasting effects.[10] Appropriate personal protective equipment

(PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this

compound. Work should be conducted in a well-ventilated area or under a fume hood.

Table 2: GHS Hazard Information for Ammonium Thiocyanate

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage

Hazardous to the Aquatic

Environment, Chronic Hazard
3

H412: Harmful to aquatic life

with long lasting effects

Conclusion
Ammonium thiocyanate is a chemical of significant interest due to its wide-ranging

applications in synthesis and analysis. Its utility in the preparation of important organic

compounds and its role in analytical chemistry are well-established. However, its potential as

an endocrine disruptor, specifically its impact on thyroid hormone signaling, warrants careful

consideration, particularly in the context of environmental and health sciences. A thorough

understanding of its properties, reactivity, and biological effects is crucial for its safe and

effective use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b129041#ammonium-thiocyanate-cas-number-1762-
95-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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